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Compound of Interest

Compound Name: Sofinicline Benzenesulfonate

Cat. No.: B1248886

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sofinicline, also known as ABT-894, is a potent and selective agonist of the a4(2 nicotinic
acetylcholine receptor (hAAChR).[1][2][3] As a benzenesulfonate salt, its proper dissolution is
critical for accurate and reproducible results in cell culture-based assays. These application
notes provide a detailed protocol for the solubilization of sofinicline benzenesulfonate, along
with recommended storage conditions and starting concentrations for in vitro studies.

Data Presentation

The following table summarizes the key quantitative data for the preparation of sofinicline
benzenesulfonate solutions for cell culture experiments.
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Parameter

Value/lRecommendation

Source/Rationale

Molecular Formula

C10H11CI2N3 (Sofinicline)

PubChem CID: 10131048[4]

Molecular Weight

244.12 g/mol (Sofinicline)

PubChem CID: 10131048[4]

Primary Solvent

Dimethyl Sulfoxide (DMSO)

MedchemExpress[1]

Maximum Solubility in DMSO

35.71 mg/mL (146.28 mM)

MedchemExpress[1]

Recommended Stock Solution

Concentration

10-100 mM in 100%
anhydrous DMSO

General practice and solubility
data[1]

Final DMSO Concentration in

Culture

< 0.5% (v/v), ideally < 0.1%

To minimize solvent

cytotoxicity[5][6]

Suggested Working

Concentration Range

1 uM - 100 pM

Based on in vitro studies of
related nAChR agonists[7][8]

[°]

Storage of Solid Compound

-20°C, desiccated

Supplier Recommendations

Storage of Stock Solution

-80°C for up to 6 months;
-20°C for up to 1 month

MedchemExpress|[1]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Sofinicline
Benzenesulfonate Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be

serially diluted to achieve the desired working concentrations.

Materials:

« Sofinicline Benzenesulfonate powder

e Anhydrous or low-water content Dimethyl Sulfoxide (DMSO)

o Sterile, amber or foil-wrapped microcentrifuge tubes
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Analytical balance

Vortex mixer

Water bath or heat block (optional)
Sonicator (optional)

Sterile 0.22 pum syringe filter (optional)

Procedure:

Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the
desired amount of sofinicline benzenesulfonate powder. To prepare 1 mL of a 100 mM
stock solution of sofinicline (MW: 244.12 g/mol ), weigh out 24.41 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed powder. For the
example above, add 1 mL of DMSO.

Mixing: Securely cap the tube and vortex thoroughly for 1-2 minutes. A clear solution should
be obtained.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming in
a 37°C water bath for 5-10 minutes or sonication can be employed.[10] For sofinicline,
warming up to 60°C can aid dissolution.[1] Visually inspect the solution to ensure no
particulates are present.

Sterilization (Optional but Recommended): For long-term storage and to prevent
contamination of cell cultures, filter the stock solution through a 0.22 um sterile syringe filter
into a new sterile, amber tube.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots (e.g.,
10-20 L) in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and
light exposure. Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Protocol 2: Preparation of Working Solutions and
Treatment of Cells
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This protocol outlines the dilution of the stock solution to final working concentrations for cell

culture assays.

Materials:

Prepared sofinicline benzenesulfonate stock solution (100 mM in DMSO)
Complete cell culture medium, pre-warmed to 37°C
Cultured cells in appropriate vessels (e.g., 96-well plates, 6-well plates)

Sterile pipettes and tips

Procedure:

Thawing Stock Solution: Thaw an aliquot of the 100 mM sofinicline benzenesulfonate
stock solution at room temperature.

Dilution to Working Concentration: Perform serial dilutions of the stock solution in pre-
warmed complete cell culture medium to achieve the desired final concentrations.

o Important: Ensure the final concentration of DMSO in the cell culture medium remains
below cytotoxic levels (ideally < 0.1%). For example, to achieve a final concentration of
100 uM sofinicline from a 100 mM stock, a 1:1000 dilution is required (e.g., add 1 pL of
stock to 999 uL of medium). This results in a final DMSO concentration of 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
(without the drug) to the cell culture medium.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the desired concentrations of sofinicline benzenesulfonate or the vehicle
control.

Incubation: Incubate the cells for the desired experimental duration under standard cell
culture conditions (e.g., 37°C, 5% COz).

Visualizations
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Signaling Pathway of Sofinicline
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Caption: Sofinicline agonism of the a432 nAChR.

Experimental Workflow for Sofinicline Dissolution and
Cell Treatment
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Stock Solution Preparation

1. Weigh Sofinicline
Benzenesulfonate

2. Add Anhydrous DMSO

3. Vortex/Sonicate/
Warm to Dissolve

4. Sterile Filter
(Optional)

5. Aliquot and Store
at -80°C

Cell Tréatment

6. Thaw Stock Aliquot

7. Serially Dilute in
Pre-warmed Medium

8. Add to Cells

9. Incubate
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Caption: Workflow for preparing and using Sofinicline in cell assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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